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Compound of Interest

Compound Name: 4-Chlorobenzene-1,3-diamine

Cat. No.: B165676 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, operation, and disposal of 4-Chlorobenzene-1,3-diamine.

This document provides critical procedural guidance for minimizing risk and ensuring safety in

the laboratory when working with 4-Chlorobenzene-1,3-diamine. Adherence to these

protocols is essential for the protection of all personnel and the environment.

Hazard Summary
4-Chlorobenzene-1,3-diamine is a chemical compound that presents several health hazards.

It is known to cause skin and eye irritation, and may cause respiratory irritation.[1][2]

Furthermore, it is suspected to be a human carcinogen.[1] Therefore, handling this compound

requires stringent safety measures.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure. The following table

summarizes the recommended PPE for handling 4-Chlorobenzene-1,3-diamine.
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Protection Category Recommended PPE
Standards and
Specifications

Eye and Face Protection

Tightly fitting safety goggles

with side-shields. A face shield

is recommended when there is

a risk of splashing.

Must conform to EN 166 (EU)

or be NIOSH (US) approved.

Skin and Body Protection

- Gloves: Chemical-resistant

gloves are mandatory. Butyl

rubber or nitrile gloves are

recommended. Always inspect

gloves for integrity before use.

- Protective Clothing: A

disposable, Tyvek-type suit or

sleeves and a lab coat should

be worn to prevent skin

contact.[1][3]

Select gloves based on the

specific breakthrough time for

chlorinated aromatic amines.

Clothing should be flame-

resistant if working with

flammable solvents.

Respiratory Protection

For weighing and handling of

the neat compound, a NIOSH-

approved half-face respirator

with a combination filter

cartridge (organic vapor/acid

gas/HEPA) is recommended.

[1][3]

Ensure proper fit and regular

maintenance of respiratory

equipment.

Operational Plan: From Receipt to Disposal
This section outlines a step-by-step protocol for the safe handling of 4-Chlorobenzene-1,3-
diamine in a laboratory setting.

Pre-Handling and Preparation
Training: All personnel handling this compound must be thoroughly trained on its hazards,

handling procedures, and emergency protocols.
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Safety Data Sheet (SDS): Review the SDS for 4-Chlorobenzene-1,3-diamine before

commencing any work.

Designated Area: All work with this compound must be conducted in a designated area, such

as a chemical fume hood, to minimize exposure.

Emergency Equipment: Ensure that a safety shower, eyewash station, and a chemical spill

kit are readily accessible and have been recently tested.

Handling Procedures
Weighing:

Whenever possible, weigh the compound directly within the fume hood.

If a balance is not available inside the hood, use a tared and sealed container. Add the

powder to the container inside the fume hood, seal it, and then move it to the balance for

weighing.

Dissolving: When preparing solutions, add the solid 4-Chlorobenzene-1,3-diamine to the

solvent slowly to avoid splashing.

General Handling:

Avoid creating dust.

Use compatible tools (e.g., spatulas) for transfers.

Keep containers tightly closed when not in use.

Spill Management
In the event of a spill, follow these procedures immediately:

Evacuate: Evacuate all non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.
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Containment: For small spills, dampen the solid material with 60-70% ethanol and transfer it

to a suitable container.[4] Use absorbent paper dampened with ethanol to clean up any

remaining material.[4]

Decontamination: Wash the spill area with a soap and water solution.[4]

Large Spills: For large spills, evacuate the area and contact the institution's environmental

health and safety (EHS) department immediately.

Decontamination
Equipment: All equipment that has come into contact with 4-Chlorobenzene-1,3-diamine
should be decontaminated. This can be done by rinsing with a suitable solvent (e.g., ethanol)

followed by washing with soap and water.

Work Surfaces: At the end of each work session, thoroughly decontaminate the work area.

Disposal Plan
Proper disposal is a critical final step in the safe handling of 4-Chlorobenzene-1,3-diamine.

Waste Segregation: All materials contaminated with this chemical, including disposable PPE,

absorbent materials from spills, and empty containers, must be treated as hazardous waste.

Waste Collection:

Collect all solid waste in a designated, leak-proof, and clearly labeled hazardous waste

container.

Seal any contaminated absorbent paper and disposable clothing in a vapor-tight plastic

bag before placing it in the solid waste container.[4]

Final Disposal: The disposal of this chemical waste must be conducted through a licensed

and approved hazardous waste disposal facility.[5] Always adhere to all local, state, and

federal regulations governing hazardous waste.

Quantitative Data Summary
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Parameter Value Reference

Molecular Weight 142.59 g/mol [6]

Melting Point 70-73 °C [6]

Occupational Exposure Limit

(OEL)

No specific OEL has been

established for 4-

Chlorobenzene-1,3-diamine by

major regulatory bodies such

as OSHA or ACGIH. In the

absence of a specific OEL, it is

crucial to handle this

compound with the highest

level of precaution, treating it

as a highly toxic substance.

For the related compound, 4-

chloro-o-phenylenediamine, a

limit of 0.2 mg/m³ (8-hour time-

weighted average) has been

noted in the Netherlands.[2]

For Chlorobenzene, the OSHA

PEL is 75 ppm as an 8-hour

TWA, and the ACGIH TLV is

10 ppm as an 8-hour TWA.[7]

[8]

[2][7][8]

Workflow and Logical Relationships
The following diagrams illustrate the key workflows for safely handling 4-Chlorobenzene-1,3-
diamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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